(2S,5R)-1-[2-[[1-(hydroxymethyl)cyclopentyl]amino]acetyl]pyrrolidine-2,5-dicarbonitrile

• Molecular Formula: C14H20N4O2
• Molecular Weight: 276.33 g/mol
• IUPAC Name: (2S,5R)-1-[2-[[1-(hydroxymethyl)cyclopentyl]amino]acetyl]pyrrolidine-2,5-dicarbonitrile
• InChI: InChI=1S/C14H20N4O2/c15-7-11-3-4-12(8-16)18(11)13(20)9-17-14(10-19)5-1-2-6-14/h11-12,17,19H,1-6,9-10H2/t11-,12+
• InChI Key: VZOVKVCGZDERPK-TXEJJXNPSA-N
• Isomeric SMILES: C1CCC(C1)(CO)NCC(=O)N2[C@H](CC[C@H]2C#N)C#N
• Canonical SMILES: C1CCC(C1)(CO)NCC(=O)N2C(CCC2C#N)C#N

Description

This compound has shown significant selectivity over enzymes with DPP-like activity and has been studied for its potential therapeutic applications, particularly in the treatment of diabetes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of DPPI 1c hydrochloride involves the reaction of 1-hydroxymethylcyclopentylamine with acetyl chloride to form an intermediate, which is then reacted with 2,5-cis-pyrrolidinedicarbonitrile. The final product is obtained by treating the intermediate with hydrochloric acid to form the hydrochloride salt .

Industrial Production Methods

Industrial production methods for DPPI 1c hydrochloride typically involve large-scale synthesis using the same chemical reactions as in the laboratory synthesis. The process is optimized for higher yields and purity, and involves rigorous quality control measures to ensure consistency and safety .

Chemical Reactions Analysis

Types of Reactions

DPPI 1c hydrochloride undergoes several types of chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to form a carboxylic acid.

Reduction: The nitrile groups can be reduced to primary amines.

Substitution: The hydroxymethyl group can undergo substitution reactions with various electrophiles

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and hydrogen gas in the presence of a catalyst are used.

Substitution: Electrophiles such as alkyl halides and acyl chlorides are commonly used

Major Products Formed

Oxidation: Carboxylic acids.

Reduction: Primary amines.

Substitution: Various substituted derivatives depending on the electrophile used

Scientific Research Applications

DPPI 1c hydrochloride has a wide range of scientific research applications, including:

Chemistry: Used as a tool to study enzyme inhibition and reaction mechanisms.

Biology: Investigated for its effects on glucose metabolism and insulin secretion.

Medicine: Potential therapeutic agent for the treatment of diabetes by increasing plasma glucagon-like peptide 1 (GLP-1) levels and improving glucose tolerance.

Industry: Used in the development of new pharmaceuticals and as a reference compound in quality control

Mechanism of Action

DPPI 1c hydrochloride exerts its effects by inhibiting dipeptidyl peptidase IV (DPP-IV), an enzyme that degrades incretin hormones such as GLP-1. By inhibiting DPP-IV, DPPI 1c hydrochloride increases the levels of GLP-1, which in turn enhances insulin secretion and improves glucose tolerance. The molecular targets and pathways involved include the binding of DPPI 1c hydrochloride to the active site of DPP-IV, preventing the enzyme from interacting with its natural substrates .

Comparison with Similar Compounds

Similar Compounds

Sitagliptin: Another DPP-IV inhibitor used in the treatment of diabetes.

Vildagliptin: A DPP-IV inhibitor with similar mechanisms of action.

Saxagliptin: Another compound in the same class with comparable effects

Uniqueness

DPPI 1c hydrochloride is unique in its high selectivity for DPP-IV over other enzymes with DPP-like activity. This selectivity reduces the likelihood of off-target effects and enhances its therapeutic potential. Additionally, DPPI 1c hydrochloride has shown significant efficacy in increasing plasma GLP-1 levels and improving glucose tolerance in diabetic models .